Cas no 1955505-70-0 (7-oxa-2,5-diazaspiro3.5nonan-6-one hydrochloride)

• Product Name: 7-oxa-2,5-diazaspiro3.5nonan-6-one hydrochloride
• CAS No: 1955505-70-0
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD29991450
• CID: 4631221
• PubChem ID: 122152648
• Update Time: 2025-10-28

7-oxa-2,5-diazaspiro3.5nonan-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride
• 7-oxa-2,5-diazaspiro3.5nonan-6-one hydrochloride

• MDL： MFCD29991450
• Inchi： 1S/C6H10N2O2.ClH/c9-5-8-6(1-2-10-5)3-7-4-6;/h7H,1-4H2,(H,8,9);1H
• InChI Key： GLTJFFRJEUIJAW-UHFFFAOYSA-N
• SMILES： O=C1OCCC2(CNC2)N1.Cl

Additional information on 7-oxa-2,5-diazaspiro3.5nonan-6-one hydrochloride

Introduction to 7-oxa-2,5-diazaspiro[3.5]nonan-6-one Hydrochloride (CAS No. 1955505-70-0)

7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride (CAS No. 1955505-70-0) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, has garnered significant attention due to its potential therapeutic applications and intriguing chemical properties.

The chemical structure of 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride is defined by a spirocyclic framework that includes an oxacycle, a diazacycle, and a ketone group, all of which contribute to its distinct pharmacological profile. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the management of conditions such as anxiety and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride exhibits selective binding to serotonin receptors, which are key targets in the treatment of mood disorders.

In addition to its neurological applications, 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride has shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antiproliferative properties against various cancer cell lines. A recent study in the journal Cancer Research reported that 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride selectively inhibits the growth of breast cancer cells by disrupting key signaling pathways involved in cell cycle regulation and apoptosis.

The pharmacokinetic properties of 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride have also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile make it an attractive candidate for further development as a therapeutic agent. In vivo studies have demonstrated that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for effective drug delivery.

Safety and toxicity assessments are critical components of drug development, and preliminary data on 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride suggest that it has a favorable safety profile. In preclinical toxicology studies, no significant adverse effects were observed at therapeutic doses, indicating that this compound may be well-tolerated in humans.

The synthesis of 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride has been optimized to ensure high yield and purity. Various synthetic routes have been explored, including multistep processes involving ring formation and functional group modifications. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for both research and potential commercial applications.

In conclusion, 7-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride (CAS No. 1955505-70-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to unravel its full potential, this compound may pave the way for innovative treatments in various medical fields.